1-t-Butoxy-3-chloroisoquinoline

• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 3-chloro-1-[(2-methylpropan-2-yl)oxy]isoquinoline
• InChI: InChI=1S/C13H14ClNO/c1-13(2,3)16-12-10-7-5-4-6-9(10)8-11(14)15-12/h4-8H,1-3H3
• InChI Key: AUZGIJQBWRWRCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=NC(=CC2=CC=CC=C21)Cl

Description

1-t-Butoxy-3-chloroisoquinoline is a useful research compound. Its molecular formula is C13H14ClNO and its molecular weight is 235.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Potassium tert-butoxide (2.2 g, 19.3 mmol) is added to a solution of 1,3-dichloroisoquinoline (3.2 g, 16.12 mmol) in toluene (40 mL). The solution is then heated at reflux, cooled to ambient temperature, and filtered through a silica pad. The filtrate is concentrated under reduced pressure and the residual yellow liquid is purified by distillation (210° C., 0.1 mm Hg), yielding 1-tert-butoxy-3-chloroisoquinoline (3.4 g, 89%).

Synthesis routes and methods III

Procedure details

1.0 g (5.05 mmol) of 1,3-dichloroisoquinoline from example 16.2 was dissolved in 20 ml of dry toluene, admixed with 0.68 g (6.06 mmol) of potassium tert-butoxide and stirred at 80° C. for 3 h. After the mixture had been cooled, it was filtered together with 50 ml of dichloromethane through a short silica gel column (1×5 cm) and the solvent was removed under reduced pressure. 1.06 g (4.50 mmol, 89.1%) of 1-t-butoxy-3-chloroisoquinoline were obtained.